Cas no 1804309-89-4 (3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804309-89-4
• MF: C₉H₇F₄N₃O
• MW: 249.1649954319
• CID: 4829374
• Update Time: 2025-06-23

3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H7F4N3O/c10-8-6(3-15)7(17-9(11,12)13)5(1-2-14)4-16-8/h4H,1,3,15H2
• InChI Key： OPFYIQOFZNTRKW-UHFFFAOYSA-N
• SMILES： FC1C(CN)=C(C(=CN=1)CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 1
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile

3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1804309-89-4, known as 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, which serves as a versatile scaffold for various chemical modifications. The presence of aminomethyl, fluoro, and trifluoromethoxy groups introduces intriguing electronic and steric properties, making it a valuable compound for research and development in drug discovery and agrochemicals.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly for their ability to modulate enzyme activities and receptor interactions. The aminomethyl group attached at the 3-position of the pyridine ring contributes to hydrogen bonding capabilities, enhancing the compound's bioavailability and target binding affinity. Meanwhile, the fluoro substituent at position 2 introduces electron-withdrawing effects, which can stabilize the molecule's aromatic system and influence its reactivity in biochemical environments.

The trifluoromethoxy group at position 4 is another critical feature of this compound. This group is known for its strong electron-withdrawing nature, which can significantly impact the molecule's electronic distribution and reactivity. Recent research has shown that such substituents can enhance the stability of pyridine derivatives under physiological conditions, making them more suitable for therapeutic applications. Additionally, the acetonitrile group at position 5 adds to the molecule's versatility by providing a site for further functionalization or as a leaving group in synthetic transformations.

From a synthetic standpoint, the construction of 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile involves a series of well-established organic reactions. The synthesis typically begins with the preparation of a pyridine precursor, followed by sequential substitutions to introduce the desired functional groups. The introduction of the aminomethyl group often involves nucleophilic aromatic substitution or reductive amination techniques, while the installation of the trifluoromethoxy group may require advanced fluorination methods or prefunctionalized intermediates.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery programs targeting various diseases. Its unique combination of functional groups allows it to interact with multiple biological targets, including kinases, proteases, and ion channels. For instance, recent studies have demonstrated that analogs of this compound exhibit potent inhibitory activity against certain cancer-related kinases, suggesting its potential role in anticancer therapy.

In addition to its therapeutic applications, 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile has also found utility in agrochemical research. Its ability to modulate plant growth regulators and pest control agents makes it a valuable tool in developing environmentally friendly pesticides and herbicides. Researchers are actively exploring its role as a precursor for bioactive compounds that can enhance crop yield and resistance to environmental stressors.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that pyridine derivatives like this one can undergo various degradation pathways under aerobic and anaerobic conditions. The presence of electron-withdrawing groups such as trifluoromethoxy may influence biodegradation rates, making it essential to evaluate their persistence in natural environments.

In conclusion, 3-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile represents a fascinating example of how strategic chemical modifications can yield molecules with diverse applications across multiple disciplines. Its unique structural features make it an attractive candidate for further research in drug discovery, agrochemical development, and environmental chemistry. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.